Cas no 218783-27-8 (Acetamide,2,2'-oxybis[N-methyl-N-octyl-)

Acetamide,2,2'-oxybis[N-methyl-N-octyl- structure
218783-27-8 structure
Product Name:Acetamide,2,2'-oxybis[N-methyl-N-octyl-
CAS No:218783-27-8
MF:C22H44N2O3
MW:384.596366882324
CID:2102380
PubChem ID:87287946
Update Time:2025-04-21

Acetamide,2,2'-oxybis[N-methyl-N-octyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2,2'-oxybis[N-methyl-N-octyl-
    • 2,2'-Oxybis(N-methyl-N-octylacetamide)
    • N-methyl-2-[2-[methyl(octyl)amino]-2-oxoethoxy]-N-octylacetamide
    • N,N'-dimethyl-N,N'-di-n-octyl-diglycolamide
    • N-METHYL-2-{[METHYL(OCTYL)CARBAMOYL]METHOXY-N-OCTYLACETAMIDE
    • 218783-27-8
    • D87900
    • starbld0005578
    • SCHEMBL1760611
    • N-METHYL-2-{[METHYL(OCTYL)CARBAMOYL]METHOXY}-N-OCTYLACETAMIDE
    • Inchi: 1S/C22H44N2O3/c1-5-7-9-11-13-15-17-23(3)21(25)19-27-20-22(26)24(4)18-16-14-12-10-8-6-2/h5-20H2,1-4H3
    • InChI Key: BQZNDIBVRLFRSD-UHFFFAOYSA-N
    • SMILES: O(CC(N(C)CCCCCCCC)=O)CC(N(C)CCCCCCCC)=O

Computed Properties

  • Exact Mass: 384.33519327Da
  • Monoisotopic Mass: 384.33519327Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 20
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 49.9Ų

Acetamide,2,2'-oxybis[N-methyl-N-octyl- Pricemore >>

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